Cas no 1135282-90-4 (N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide)
N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide Chemical and Physical Properties
Names and Identifiers
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- N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide
- Acetamide, N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloro-
- N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide
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- MDL: MFCD11840961
- Inchi: 1S/C10H11BrClNO2/c1-6-3-7(11)8(4-9(6)15-2)13-10(14)5-12/h3-4H,5H2,1-2H3,(H,13,14)
- InChI Key: AUBCKMMYQFEPNI-UHFFFAOYSA-N
- SMILES: C(NC1=CC(OC)=C(C)C=C1Br)(=O)CCl
N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33480-1g |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide |
1135282-90-4 | 95% | 1g |
£370.00 | 2025-02-19 | |
| abcr | AB269028-500 mg |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide, 95%; . |
1135282-90-4 | 95% | 500mg |
€315.00 | 2023-06-22 | |
| abcr | AB269028-1 g |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide, 95%; . |
1135282-90-4 | 95% | 1g |
€478.80 | 2023-06-22 | |
| TRC | N030495-50mg |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide |
1135282-90-4 | 50mg |
$ 145.00 | 2022-06-03 | ||
| TRC | N030495-100mg |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide |
1135282-90-4 | 100mg |
$ 240.00 | 2022-06-03 | ||
| abcr | AB269028-500mg |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide, 95%; . |
1135282-90-4 | 95% | 500mg |
€315.00 | 2025-03-19 | |
| abcr | AB269028-1g |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide, 95%; . |
1135282-90-4 | 95% | 1g |
€478.80 | 2025-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD200825-1g |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide |
1135282-90-4 | 95+% | 1g |
¥1953.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD200825-5g |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide |
1135282-90-4 | 95+% | 5g |
¥5845.0 | 2023-04-05 | |
| Ambeed | A731505-1g |
N-(2-Bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide |
1135282-90-4 | 95+% | 1g |
$284.0 | 2024-04-26 |
N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide Suppliers
N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide
Introduction to N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide (CAS No. 1135282-90-4)
N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide (CAS No. 1135282-90-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits potential applications in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.
The molecular structure of N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide incorporates a brominated aromatic ring system, which is a common motif in many pharmacologically active agents. The presence of both bromo and methoxy substituents on the phenyl ring suggests that this compound may exhibit distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry investigations.
In recent years, there has been a growing interest in developing small molecule inhibitors that target specific biological pathways associated with various diseases. The amide functional group in N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide provides a versatile handle for further chemical modifications, enabling the design of derivatives with enhanced binding affinity and selectivity. This flexibility has made it a promising candidate for use in drug discovery programs aimed at addressing unmet medical needs.
The synthesis of N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide involves multi-step organic transformations, including bromination, methylation, and chloroacetylation reactions. These synthetic strategies are well-documented in the literature and have been optimized to ensure high yields and purity. The compound's stability under various storage conditions further enhances its utility as an intermediate in pharmaceutical manufacturing processes.
Evaluation of N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide's pharmacological properties has revealed intriguing findings that warrant further investigation. Preclinical studies have suggested that this compound may possess inhibitory activity against certain enzymes and receptors involved in inflammatory responses. The brominated aromatic moiety, in particular, has been shown to modulate the binding interactions of target proteins, potentially leading to the development of novel anti-inflammatory agents.
The role of computational chemistry in the study of N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide cannot be overstated. Advanced molecular modeling techniques have been employed to predict the compound's binding mode to biological targets, providing insights into its mechanism of action. These computational approaches complement experimental data and have accelerated the process of identifying lead compounds for further development.
In conclusion, N-(2-bromo-5-methoxy-4-methylphenyl)-2-chloroacetamide(CAS No. 1135282-90-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for researchers seeking to develop innovative therapeutic strategies. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
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